![molecular formula C20H26N4O3 B5634836 N-1,3-benzodioxol-5-yl-3-(1-butyl-1H-imidazol-2-yl)piperidine-1-carboxamide](/img/structure/B5634836.png)
N-1,3-benzodioxol-5-yl-3-(1-butyl-1H-imidazol-2-yl)piperidine-1-carboxamide
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Overview
Description
Synthesis Analysis
The synthesis of related compounds typically involves multi-step chemical reactions that build the molecule's complex structure. For instance, compounds with benzodioxol, imidazol, and piperidine motifs have been synthesized through reactions that include N-alkylation, amidation, and ring closure steps (Richter et al., 2023). These procedures often require careful control of reaction conditions to achieve the desired product selectively and with high yield.
Molecular Structure Analysis
Molecular structure analysis, including crystallography and conformational studies, reveals the arrangement of atoms within a molecule and how this influences its properties and reactivity. The molecular structure of benzodioxol, imidazol, and piperidine-containing compounds is characterized by specific bond angles, distances, and steric arrangements that dictate their interaction with biological targets and reactivity in chemical transformations. For example, studies have examined how the conformation of piperidine rings and the positioning of substituents affect molecular stability and binding affinity (Yıldırım et al., 2006).
Chemical Reactions and Properties
Chemical reactions involving compounds with these functional groups often leverage the nucleophilic and electrophilic properties of the imidazol and benzodioxol moieties. These reactions can include coupling reactions, nucleophilic substitutions, and more, tailored to modify the compound's structure or introduce new functional groups to achieve desired chemical properties (Gawell, 2003).
Physical Properties Analysis
The physical properties of such compounds, including melting point, boiling point, solubility, and crystal structure, are crucial for understanding their behavior in different environments. These properties are determined by the molecular structure and can affect the compound's application in various fields. Crystallization and solubility studies provide insights into the compounds' stability, formulation potential, and suitability for applications in medicinal chemistry and materials science (Mahesha et al., 2019).
Chemical Properties Analysis
The chemical properties, including reactivity, stability under different conditions, and interactions with other molecules, are key to understanding the applications and handling of these compounds. Studies on related molecules show a range of reactivities that enable their use in synthesizing more complex molecules or modifying biological molecules for therapeutic purposes (Sugimoto et al., 1990).
properties
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-3-(1-butylimidazol-2-yl)piperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N4O3/c1-2-3-9-23-11-8-21-19(23)15-5-4-10-24(13-15)20(25)22-16-6-7-17-18(12-16)27-14-26-17/h6-8,11-12,15H,2-5,9-10,13-14H2,1H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHZPMJDKNCNJTH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1C=CN=C1C2CCCN(C2)C(=O)NC3=CC4=C(C=C3)OCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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